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Cat. No.: B1630343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(Diethoxymethyl)benzaldehyde, also known as terephthalaldehyde mono(diethyl acetal), is

a versatile organic compound with significant applications in synthetic chemistry. Its unique

structure, featuring both a reactive aldehyde group and a stable diethyl acetal, makes it a

valuable intermediate in the synthesis of a wide range of chemical entities, including

pharmaceuticals, agrochemicals, and fragrances.[1][2] This technical guide provides a

comprehensive overview of the chemical and physical properties of 4-
(diethoxymethyl)benzaldehyde, detailed experimental protocols for its synthesis and key

reactions, and a discussion of its applications, particularly in the realm of drug development.

Chemical Properties and Identification
4-(Diethoxymethyl)benzaldehyde is a substituted aromatic aldehyde. The presence of the

diethoxymethyl group serves as a protecting group for one of the aldehyde functionalities of

terephthalaldehyde, allowing for selective reactions at the unprotected aldehyde site.
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4-(Diethoxymethyl)benzaldehyde Terephthalaldehyde H₃O⁺ 

Terephthalaldehyde 4-(Diethoxymethyl)benzaldehyde

 2 eq. Ethanol, cat. H⁺ 
 Triethyl orthoformate 
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4-(Diethoxymethyl)benzaldehyde 4-(Diethoxymethyl)benzyl alcohol NaBH₄, Methanol 

Building Block

Key Transformations

Complex Intermediate

Final API

4-(Diethoxymethyl)benzaldehyde

Selective reaction at
free aldehyde

Modification of
aromatic ring

Deprotection of acetal

Functionalized Benzaldehyde Derivative

e.g., Telmisartan Analogs

Further synthetic steps

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1630343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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